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Compound of Interest

Compound Name:
2-[(2-Chlorophenyl)amino]acetic

acid

Cat. No.: B1347311 Get Quote

IUPAC Name: 2-[(2-Chlorophenyl)amino]acetic acid

This technical guide provides a comprehensive overview of 2-[(2-Chlorophenyl)amino]acetic
acid, a compound widely known in the pharmaceutical field as Diclofenac. It is a nonsteroidal

anti-inflammatory drug (NSAID) with potent analgesic, anti-inflammatory, and antipyretic

properties.[1] This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on the compound's mechanism of action,

physicochemical properties, pharmacokinetics, and relevant experimental protocols.

Physicochemical and Pharmacokinetic Properties
2-[(2-Chlorophenyl)amino]acetic acid is a phenylacetic acid derivative.[2][3] Its therapeutic

efficacy is intrinsically linked to its chemical structure and behavior in biological systems. A

summary of its key quantitative data is presented below for clear comparison.
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Property Value Reference

Molecular Formula C₁₄H₁₁Cl₂NO₂ [4]

Molecular Weight 296.15 g/mol [5]

CAS Number 15307-86-5 -

Solubility

Insoluble in water; Soluble in

DMSO (≥14.81 mg/mL) and

ethanol (≥18.87 mg/mL)

[5]

Absorption
100% absorbed after oral

administration
[6]

Bioavailability
~50% (due to first-pass

metabolism)
[6]

Protein Binding >99% (primarily to albumin) [2][6]

Apparent Volume of

Distribution (V/F)
1.4 L/kg [6]

Metabolism

Primarily hepatic via

hydroxylation (by CYP2C9)

and glucuronidation (by

UGT2B7)

[3][7]

Elimination Half-life Approximately 2 hours [6]

Excretion
~65% in urine, ~35% in bile as

conjugates
[6]

Mechanism of Action and Signaling Pathways
The primary mechanism of action of 2-[(2-Chlorophenyl)amino]acetic acid is the inhibition of

prostaglandin synthesis through the non-selective inhibition of the cyclooxygenase (COX)

enzymes, COX-1 and COX-2.[1][8][9] Prostaglandins are key mediators of inflammation, pain,

and fever.[6][9] By blocking the conversion of arachidonic acid to prostaglandins, it effectively

reduces these symptoms.
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While traditionally considered non-selective, some evidence suggests a degree of preference

for COX-2.[10][11] The inhibition of COX-2 is responsible for the desired anti-inflammatory

effects, whereas the concurrent inhibition of COX-1 can lead to gastrointestinal side effects.[9]

[11]

Beyond COX inhibition, research has revealed a multimodal mechanism of action, which may

contribute to its high potency.[1][10] These additional mechanisms include:

Inhibition of the lipoxygenase pathway, reducing the formation of pro-inflammatory

leukotrienes.[1][10]

Inhibition of phospholipase A2.[10]

Blockage of voltage-dependent sodium channels and acid-sensing ion channels (ASICs).[10]

Modulation of other signaling pathways involved in nociception, such as those involving

potassium channels, NMDA receptors, and the nitric oxide-cGMP pathway.[1][12]

Below is a diagram illustrating the primary signaling pathway affected by 2-[(2-
Chlorophenyl)amino]acetic acid.
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Primary Signaling Pathway of 2-[(2-Chlorophenyl)amino]acetic acid
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Caption: Inhibition of Prostaglandin Synthesis by 2-[(2-Chlorophenyl)amino]acetic acid.

Experimental Protocols
Cyclooxygenase (COX) Inhibition Assay
This protocol outlines a common method to determine the inhibitory activity of 2-[(2-
Chlorophenyl)amino]acetic acid on COX-1 and COX-2.
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Objective: To measure the IC₅₀ values of 2-[(2-Chlorophenyl)amino]acetic acid for COX-1

and COX-2.

Materials:

Human recombinant COX-1 and COX-2 enzymes

Arachidonic acid (substrate)

2-[(2-Chlorophenyl)amino]acetic acid (test compound)

Prostaglandin E₂ (PGE₂) EIA Kit

Assay buffer (e.g., Tris-HCl)

Microplate reader

Procedure:

Prepare a series of dilutions of 2-[(2-Chlorophenyl)amino]acetic acid.

In a microplate, add the assay buffer, COX-1 or COX-2 enzyme, and the test compound at

various concentrations.

Pre-incubate the mixture for a specified time (e.g., 15 minutes) at a controlled temperature

(e.g., 37°C).

Initiate the enzymatic reaction by adding arachidonic acid.

Incubate for a defined period (e.g., 10 minutes) to allow for prostaglandin production.

Stop the reaction by adding a suitable reagent (e.g., a solution of HCl).

Quantify the amount of PGE₂ produced using a commercial EIA kit, following the

manufacturer's instructions.

Measure the absorbance using a microplate reader.
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Calculate the percentage of inhibition for each concentration of the test compound relative to

a control without the inhibitor.

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

compound concentration and fitting the data to a dose-response curve.[13][14]

The following diagram illustrates the general workflow for a COX inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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